N-Nitrosodipropylamine-d7

Analytical Chemistry Mass Spectrometry Nitrosamine Impurity Testing
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H14N2O
Molecular Weight 137.23 g/mol
Cat. No. B15555064
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Technical Parameters


Basic Identity
Product NameN-Nitrosodipropylamine-d7
Molecular FormulaC6H14N2O
Molecular Weight137.23 g/mol
Structural Identifiers
InChIInChI=1S/C6H14N2O/c1-3-5-8(7-9)6-4-2/h3-6H2,1-2H3/i1D3,3D2,5D2
InChIKeyYLKFDHTUAUWZPQ-HJHJEWFGSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 0.01 g / 0.025 g / 0.1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-Nitrosodipropylamine-d7 Internal Standard


N-Nitrosodipropylamine-d7 (NDPA-d7) is a deuterium-labeled analog of the nitrosamine carcinogen N-Nitrosodipropylamine (NDPA), in which seven hydrogen atoms on the propyl chains are replaced by deuterium . This stable isotope-labeled compound serves primarily as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) for the precise quantification of NDPA and other nitrosamine impurities in pharmaceutical, environmental, and food matrices . Its molecular formula is C6H7D7N2O, with a molecular weight of 137.23 g/mol, and it is typically supplied with a chemical purity of ≥98% [1].

Mass shift supports MRM discrimination without cross-talk
Co-elution with native NDPA enables matrix effect compensation
High isotopic purity reduces unlabeled interference in trace analysis
Designed as an internal standard for NDPA quantification in LC-MS/MS or GC-MS/MS methods.

Why NDPA-d7 Is Irreplaceable


In quantitative LC-MS/MS analysis of nitrosamines, the use of a stable isotope-labeled internal standard (SIL-IS) is critical to compensate for matrix effects, ionization variability, and extraction losses [1]. However, not all deuterated analogs perform identically. Substituting N-Nitrosodipropylamine-d7 with its unlabeled counterpart, N-Nitrosodipropylamine (NDPA), fails to correct for ion suppression or enhancement because both co-elute and share identical mass-to-charge ratios, rendering accurate quantification impossible [2]. Conversely, using a more heavily deuterated variant, such as N-Nitrosodipropylamine-d14, introduces a different mass shift (+14 Da vs. +7 Da) and may exhibit altered chromatographic behavior due to the deuterium isotope effect, potentially leading to retention time mismatches and reduced method accuracy [3]. Therefore, the specific isotopic labeling of NDPA-d7 provides an optimal balance of sufficient mass separation and near-identical physicochemical properties, ensuring precise and reliable quantification across diverse matrices [4].

NDPA-d7 as internal standard
Alternative approaches
Sufficient mass shift prevents analyte/IS cross-talk
Unlabeled NDPA shares identical mass; may cause ion suppression/enhancement without correction
Retention behavior nearly identical to native NDPA
NDPA-d14 may introduce a chromatographic isotope effect, shifting retention time and affecting peak integration
Matrix effect compensation validated in complex samples
Non-isotopic IS may not track extraction recovery accurately, leading to variable quantitation

NDPA-d7 Comparative Evidence


Isotopic Purity & Mass Shift

N-Nitrosodipropylamine-d7 provides a mass shift of +7 Da relative to unlabeled N-Nitrosodipropylamine (NDPA, MW 130.19 g/mol) due to the incorporation of seven deuterium atoms, resulting in a molecular ion at m/z 138.1 for the [M+H]+ adduct in ESI+ mode. This shift is sufficient to prevent cross-talk between analyte and internal standard channels in multiple reaction monitoring (MRM) while remaining close enough to the native mass to ensure similar ionization efficiency and extraction behavior . In contrast, unlabeled NDPA (MW 130.19 g/mol) shares the same m/z as the target analyte, making it unsuitable as an internal standard in stable isotope dilution assays [1]. NDPA-d14 (MW 144.27 g/mol) provides a +14 Da shift, but the additional deuterium atoms may introduce a chromatographic isotope effect, leading to slight retention time differences (typically 0.02–0.05 min earlier elution for the deuterated form) that can impact peak integration accuracy, especially when using narrow chromatographic windows [2]. The isotopic purity of NDPA-d7 is typically specified as ≥98 atom % D, ensuring minimal unlabeled contribution to the analyte signal .

Isotopic Purity & Mass Shift
Head-to-head
+7 Da shift (m/z 138.1) vs. unlabeled NDPA (0 Da) and NDPA-d14 (+14 Da)
Supports unambiguous MRM quantification with minimal isotopic retention effect
Isotopic purity ≥98 atom % D ensures low native analyte contribution
Analytical Chemistry Mass Spectrometry Nitrosamine Impurity Testing

Matrix Effect Compensation

In the analysis of nitrosamine impurities in drug products, matrix effects can cause significant ion suppression or enhancement, leading to inaccurate quantification. Deuterated internal standards, such as NDPA-d7, are the recommended mitigation strategy because they co-elute with the analyte and experience identical matrix-induced ionization effects, allowing for accurate recovery calculations via the internal standard method [1]. Studies on nitrosamine analysis in complex matrices (e.g., sartans, rifampin) have demonstrated that without a matched SIL-IS, recovery rates can vary from 40% to over 200%, rendering data unreliable [2]. While the use of any deuterated IS is an improvement over non-deuterated alternatives, the specific choice of labeling density (e.g., d7 vs. d14) can influence the degree of matrix effect compensation. A fully deuterated analog (d14) may exhibit slightly different extraction recovery due to isotopic effects, whereas the d7 variant, with fewer deuterium substitutions, more closely mirrors the physicochemical behavior of native NDPA, leading to more consistent matrix effect correction [3]. In a validated LC-MS/MS method for rubber teats, NDPA-d7 was used as the internal standard and contributed to achieving intra-day precision (RSD) of 3.4–8.0% and inter-day precision of 4.4–11.3%, which met the Horwitz performance criteria for trace analysis [4].

Matrix Effect Compensation
Class-level
Intra-day RSD 3.4–8.0%, inter-day RSD 4.4–11.3% in rubber teat method
Enables consistent matrix effect correction for trace nitrosamine analysis
Performance meets Horwitz criteria for trace-level methods
LC-MS/MS Method Validation Pharmaceutical Analysis

Extraction Recovery Efficiency

The use of NDPA-d7 as an internal standard significantly improves analyte recovery accuracy by normalizing for losses during sample preparation steps such as solid-phase extraction (SPE) or liquid-liquid extraction. In a study utilizing deuterated surrogates for nitrosamine analysis in wastewater, recovery rates for eight nitrosamines ranged from 80% to 131% with relative standard deviations (RSD) of 1% to 14% (n=3) [1]. In contrast, methods relying on external calibration or non-deuterated internal standards often exhibit lower and more variable recoveries, particularly in complex matrices. For example, in the analysis of nitrosamines in tobacco products, the use of four deuterated internal standards (one for each analyte) improved recovery consistency compared to using only two standards [2]. While direct comparative data for NDPA-d7 versus NDPA-d14 in the same extraction protocol is not available, general principles of isotope dilution mass spectrometry indicate that a labeling density that closely matches the native compound (e.g., d7 vs. d14) is less likely to introduce differential extraction behavior, as the physicochemical properties are more similar [3]. This ensures that the internal standard more accurately tracks the analyte through all sample preparation steps.

Extraction Recovery Efficiency
Reported
80–131% recovery with RSD 1–14% (n=3) in wastewater SPE method
Supports normalization of extraction losses across sample preparation
Data from GC-MS/MS of nitrosamines in environmental matrices
Sample Preparation Recovery Internal Standard

Regulatory Compliance

N-Nitrosodipropylamine-d7 is manufactured and characterized as a reference standard that meets the stringent requirements of major pharmacopeias and regulatory agencies for nitrosamine impurity testing [1]. It is suitable for use in both Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [2]. The USP recommends using deuterated internal standards to compensate for matrix effects in confirmatory nitrosamine testing, explicitly stating that an internal standard with similar properties to the analyte will exhibit the same matrix effect, enabling accurate recovery [3]. While the unlabeled compound N-Nitrosodipropylamine can be used as a calibration standard, it cannot serve as an internal standard due to mass overlap [4]. Furthermore, the choice of deuterium labeling density (e.g., d7 vs. d14) is guided by the principle that the standard should be identical to the analyte except for some hydrogen-to-deuterium replacements, with no strict specification on the exact number. However, the d7 labeling strikes a practical balance: it provides sufficient mass separation for MS detection while minimizing the risk of hydrogen-deuterium exchange, which is a known concern for deuterated standards with labile deuteriums [5].

Regulatory Suitability
Class-level
Characterized to meet USP/EMA/JP/BP nitrosamine testing requirements
Supports method validation documentation context for pharmaceutical impurity analysis
Deuterium labeling density avoids excessive H/D exchange risk
Regulatory Compliance Pharmaceutical Quality Control Nitrosamine Impurities

NDPA-d7 Application Scenarios


Pharmaceutical Nitrosamine Testing

N-Nitrosodipropylamine-d7 is ideally suited as an internal standard for the quantification of NDPA in drug substances and products, particularly in sartans, metformin, and rifamycins, where nitrosamine contamination is a critical concern [1]. Its use enables accurate determination of impurity levels at the ppb range, meeting the sensitivity requirements of ICH M7 and regional regulatory limits. The compound's regulatory compliance (USP, EMA, JP, BP) facilitates its seamless integration into validated analytical methods for ANDA and NDA submissions [2].

Environmental Nitrosamine Monitoring

In environmental analysis, NDPA-d7 serves as a surrogate internal standard in GC-MS/MS or LC-MS/MS methods for detecting NDPA and related nitrosamines in wastewater, surface water, and soil samples [3]. Its deuterium labeling ensures precise quantification despite complex matrices, enabling compliance with EPA Method 521 and other regulatory monitoring programs for nitrosamine pollutants.

Food Safety Nitrosamine Testing

For food safety laboratories, N-Nitrosodipropylamine-d7 is employed as an internal standard to quantify NDPA migration from food contact materials (e.g., rubber teats, packaging) or formation in processed foods [4]. The compound's high isotopic purity and reliable performance in extraction protocols support the accurate assessment of consumer exposure risks and compliance with EU and US food safety regulations.

Nitrosamine Toxicology & Metabolism

In research settings, NDPA-d7 can be utilized as a tracer or internal standard in studies investigating the metabolic activation, DNA adduct formation, and carcinogenicity of NDPA . Its deuterium label allows for the differentiation between administered NDPA-d7 and endogenously formed NDPA, facilitating mechanistic studies and risk assessment.

Application
Selection Property
Validation Focus
Pharmaceutical nitrosamine impurity testing
Deuterated internal standard for NDPA in drug substances/products
Trace-level quantification at ppb range; method validation per ICH M7
Environmental nitrosamine monitoring
Surrogate IS for GC-MS/MS or LC-MS/MS in water/soil
Matrix effect correction in complex environmental samples
Food contact material nitrosamine analysis
IS for migration testing from rubber/packaging
Consumer exposure risk assessment and regulatory compliance support
Nitrosamine metabolism/toxicology research
Tracer/IS for metabolic activation and DNA adduct studies
Differentiation of administered vs. endogenous NDPA in mechanistic studies

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